Cas no 79573-96-9 (Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-)
79573-96-9 structure
Product Name:Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
CAS No:79573-96-9
MF:C12H18O3S
MW:242.334522724152
CID:532625
PubChem ID:12721565
Update Time:2025-04-19
Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)-
- 4-tert-butyl-1-methoxy-2-methylsulfonylbenzene
- SCHEMBL10710253
- AIIGNXGDSFHBGR-UHFFFAOYSA-N
- 4-(1,1-dimethylethyl)-2-methylsulfonylanisole
- 79573-96-9
- 4-tert-Butyl-2-(methanesulfonyl)-1-methoxybenzene
- 4-(tert-Butyl)-1-methoxy-2-(methylsulfonyl)benzene
- DTXSID10508067
-
- Inchi: 1S/C12H18O3S/c1-12(2,3)9-6-7-10(15-4)11(8-9)16(5,13)14/h6-8H,1-5H3
- InChI Key: AIIGNXGDSFHBGR-UHFFFAOYSA-N
- SMILES: S(C)(C1=C(C=CC(=C1)C(C)(C)C)OC)(=O)=O
Computed Properties
- Exact Mass: 242.09766561g/mol
- Monoisotopic Mass: 242.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 51.8Ų
Benzene, 4-(1,1-dimethylethyl)-1-methoxy-2-(methylsulfonyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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